Cas no 1806418-26-7 (4-Fluoro-2-iodopyridine-6-acetonitrile)

• Product Name: 4-Fluoro-2-iodopyridine-6-acetonitrile
• CAS No: 1806418-26-7
• MF: C₇H₄FIN₂
• MW: 262.022936820984
• CID: 4905675
• Update Time: 2025-08-04

4-Fluoro-2-iodopyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-2-iodopyridine-6-acetonitrile

• Inchi： 1S/C7H4FIN2/c8-5-3-6(1-2-10)11-7(9)4-5/h3-4H,1H2
• InChI Key： BHCHSWJVTIABRR-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC(CC#N)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 177
• XLogP3: 1.3
• Topological Polar Surface Area: 36.7

Additional information on 4-Fluoro-2-iodopyridine-6-acetonitrile

Comprehensive Guide to 4-Fluoro-2-iodopyridine-6-acetonitrile (CAS No. 1806418-26-7): Properties, Applications, and Market Insights

4-Fluoro-2-iodopyridine-6-acetonitrile (CAS No. 1806418-26-7) is a highly specialized fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound belongs to the class of halogenated heterocycles, which are increasingly sought after due to their unique electronic properties and reactivity patterns. The presence of both fluoro and iodo substituents on the pyridine ring, combined with the acetonitrile functional group, makes this molecule a versatile building block for advanced synthetic applications.

The molecular structure of 4-Fluoro-2-iodopyridine-6-acetonitrile features a pyridine core with strategic substitutions that enhance its utility in cross-coupling reactions. The iodine atom at the 2-position serves as an excellent leaving group for palladium-catalyzed transformations, while the fluorine atom at the 4-position contributes to the compound's metabolic stability—a property highly valued in drug discovery. The acetonitrile moiety at the 6-position provides an additional handle for further functionalization, making this compound particularly valuable for constructing complex molecular architectures.

Recent trends in medicinal chemistry have shown growing interest in fluorinated pyridine derivatives like 4-Fluoro-2-iodopyridine-6-acetonitrile, as evidenced by increasing patent filings and research publications. The compound's ability to serve as a precursor for PET radiotracers has attracted attention from the pharmaceutical industry, particularly in neuroscience research where fluorine-18 labeled analogs are being explored for diagnostic imaging. Additionally, its potential as an intermediate for crop protection agents aligns with the agricultural sector's demand for novel pest control solutions with improved environmental profiles.

The synthetic utility of 4-Fluoro-2-iodopyridine-6-acetonitrile (CAS 1806418-26-7) extends to materials science, where its molecular structure can contribute to the development of organic electronic materials. Researchers are investigating its incorporation into liquid crystal displays and organic light-emitting diodes (OLEDs), capitalizing on the electron-withdrawing characteristics of both the fluorine and nitrile groups. This dual functionality makes the compound particularly interesting for tuning the electronic properties of conjugated systems in advanced materials.

From a commercial perspective, the market for halogenated pyridine derivatives like 4-Fluoro-2-iodopyridine-6-acetonitrile has seen steady growth, driven by increasing R&D investments in life sciences and specialty chemicals. Current pricing trends reflect the compound's niche status and the technical challenges associated with its synthesis, particularly in achieving high purity levels required for pharmaceutical applications. Suppliers are responding to demand by developing improved synthetic routes that enhance yield while minimizing environmental impact—a key consideration in modern chemical manufacturing.

Quality control aspects of 4-Fluoro-2-iodopyridine-6-acetonitrile production emphasize rigorous analytical characterization. Advanced techniques such as HPLC-MS and NMR spectroscopy are routinely employed to verify structural integrity and purity. The compound typically appears as a white to off-white crystalline solid with defined melting characteristics, though its photosensitivity necessitates proper storage conditions—usually in amber glass containers under inert atmosphere to prevent degradation.

Emerging applications for 4-Fluoro-2-iodopyridine-6-acetonitrile include its use as a key intermediate in the synthesis of kinase inhibitors, a class of therapeutics showing promise in oncology and inflammatory diseases. The compound's structural features allow for efficient construction of pharmacophores that interact with ATP-binding sites in various protein kinases. This application has become particularly relevant with the growing focus on targeted cancer therapies and personalized medicine approaches.

Environmental and regulatory considerations for 4-Fluoro-2-iodopyridine-6-acetonitrile follow standard protocols for handling halogenated organic compounds. While not classified as highly hazardous, proper laboratory practices including adequate ventilation and personal protective equipment are recommended during handling. The compound's environmental fate and biodegradation pathways are subjects of ongoing research, particularly regarding potential metabolites that might form during wastewater treatment processes.

Future research directions for 4-Fluoro-2-iodopyridine-6-acetonitrile (CAS 1806418-26-7) are likely to explore its utility in click chemistry applications and as a scaffold for metal-organic frameworks (MOFs). The compound's multiple reactive sites offer opportunities for creating complex three-dimensional structures with tailored porosity and functionality. Such developments could open new avenues in catalysis, gas storage, and separation technologies—areas experiencing rapid growth in materials science research.

For researchers sourcing 4-Fluoro-2-iodopyridine-6-acetonitrile, it's important to verify supplier credentials and request comprehensive analytical data. The compound's quality can significantly impact downstream applications, especially in sensitive areas like pharmaceutical intermediate synthesis. Many suppliers now provide customized packaging options and stability studies to meet the specific needs of different research programs, reflecting the compound's transition from laboratory curiosity to valuable synthetic building block.